Cas no 193969-08-3 (10-O-Vanilloylaucubin)

10-O-Vanilloylaucubin structure

10-O-Vanilloylaucubin structure

Product Name:10-O-Vanilloylaucubin

CAS No:193969-08-3

Molecular Formula:C₂₃H₂₈O₁₂

Molecular Weight:496.46122

CID:837080

PubChem ID:10529276

10-O-Vanilloylaucubin Properties

Names and Identifiers

- 10-O-Vanilloylaucubin
- [(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e
- [ "" ]
- 193969-08-3
- FS-10534
- [(1S,4aR,5S,7aS)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoate
- 10-o-Vanilloyl aucubin; Aucubin 10-O-vanillate; Pedunculariside
- AKOS032948599
- ((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate
- 10-Vanilloylaucubinz
- (-)-Pedunculariside
- 10-O-vanillate
- [(1S,4AR,5S,7AS)-5-HYDROXY-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,4AH,5H,7AH-CYCLOPENTA[C]PYRAN-7-YL]METHYL 4-HYDROXY-3-METHOXYBENZOATE
- +Expand
- InChIKey： VTYVNBXSLBXSGD-IFWLTBFJSA-N
- Inchi： InChI=1S/C23H28O12/c1-31-15-7-10(2-3-13(15)25)21(30)33-9-11-6-14(26)12-4-5-32-22(17(11)12)35-23-20(29)19(28)18(27)16(8-24)34-23/h2-7,12,14,16-20,22-29H,8-9H2,1H3/t12-,14+,16+,17+,18+,19-,20+,22-,23-/m0/s1
- SMILES： O=C(OC/C2=C/[C@@H](O)[C@@H]3/C=C\O[C@@H](O[C@@H]1O[C@@H]([C@@H](O)[C@H](O)[C@H]1O)CO)[C@H]23)c4ccc(O)c(OC)c4

Computed Properties

Exact Mass: 496.15807632g/mol
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 8
Monoisotopic Mass: 496.15807632g/mol
Heavy Atom Count: 35
Complexity: 801
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.33
Topological Polar Surface Area: 185Å²

Experimental Properties

Boiling Point: 799.1±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.0 mmHg at 25°C
Flash Point: 274.3±26.4 °C
Color/Form: Powder
Density: 1.6±0.1 g/cm3

10-O-Vanilloylaucubin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AE93389-5mg	10-O-Vanilloylaucubin	193969-08-3	96.5%	5mg	$660.00	2024-04-20
Ambeed	A1945208-5mg	((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate	193969-08-3	98%	5mg	$945.0	2024-08-03
TargetMol Chemicals	TN2575-5 mg	10-O-Vanilloylaucubin	193969-08-3	98%	5mg	￥ 3,710
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O46580-5mg	[(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e	193969-08-3		5mg	¥3438.0	2021-09-08

10-O-Vanilloylaucubin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:193969-08-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:193969-08-3)10-O-Vanilloylaucubin

A975864

Purity:99%

Quantity:5mg

Price($):850.0